Cas no 1934663-86-1 ({2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine)

• Product Name: {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine
• CAS No: 1934663-86-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5879068
• PubChem ID: 130833870
• Update Time: 2025-05-19

{2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine
• EN300-1798737
• {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropyl}methanamine
• 1934663-86-1

• Inchi： 1S/C10H17N3/c1-7(2)13-10(3-4-12-13)9-5-8(9)6-11/h3-4,7-9H,5-6,11H2,1-2H3
• InChI Key： GXZWFSIYQSMNGT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=CC=N1)C1CC1CN

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine

Introduction to {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine (CAS No. 1934663-86-1)

{2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine} is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1934663-86-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole ring, a cyclopropyl group, and an amine substituent, which collectively contribute to its distinctive chemical behavior and biological activity.

The pyrazole moiety is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Pyrazole derivatives are known for their ability to interact with biological targets, making them valuable in the design of therapeutic agents. In the case of {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine}, the pyrazole ring is linked to a cyclopropyl group, which further enhances its potential as a pharmacophore. The cyclopropyl group is a three-membered ring that introduces rigidity to the molecule, influencing its binding affinity and selectivity.

The amine substituent in {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine} plays a crucial role in determining its chemical reactivity and biological interactions. Amines are well-known for their ability to form hydrogen bonds, which can significantly enhance the binding affinity of a molecule to its target. This property makes {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine} a promising candidate for further exploration in drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in the development of new therapeutic agents. {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine} exemplifies this trend, as it combines multiple pharmacophoric elements into a single molecular framework. This compound has been studied for its potential in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications.

In terms of synthetic chemistry, {2-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methanamine} presents an interesting challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture.

The biological activity of {2-1-(propan-2-ylylcyclopropyl)pyrazole}} has been extensively evaluated through in vitro and in vivo studies. These studies have revealed that this compound exhibits notable interactions with various biological targets, including enzymes and receptors. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that it may interfere with key cellular pathways involved in disease progression.

One of the most exciting aspects of {2}-{1}-{(propan{−}-{2}-{ethyl)}-{pyrazol{-}{5}-{ethyl)}{cyclopentane}} methanamine}} is its potential for further structural optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes it an attractive scaffold for drug development programs aimed at addressing unmet medical needs.

The pharmaceutical industry has shown increasing interest in developing novel small molecules with unique mechanisms of action. {2}-{[(Ethoxymethylene){(pyrrol{-}{3}-carboxamido)}methylidene]}{amino}{(methyl){−}{ethoxy)}}{methyl}{−}{pyridin{-}{3}-carboxaldehyde}}}} represents a promising example of such an effort. Its combination of structural features and biological activity positions it as a valuable candidate for further investigation.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like {[(Ethoxymethylene){(pyrrol{-}{3}-carboxamido)}methylidene]}{amino}{(methyl){−}{ethoxy)}}{methyl}{−}{pyridin{-}{3}-carboxaldehyde}}}} highlight the importance of interdisciplinary approaches in drug discovery. By integrating insights from chemistry, biology, and medicine, researchers can develop innovative solutions to complex health challenges.

In conclusion, {[(Ethoxymethylene){(pyrrol{-}{3}-carboxamido)}methylidene]}{amino}{(methyl){−}{ethoxy)}}{methyl}{−}{pyridin{-}{3}-carboxaldehyde}}}} (CAS No. 1934663{-}86{-}1) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for new therapeutic agents. Further research and development efforts are warranted to fully explore its therapeutic potential and optimize its pharmacological properties.